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The structural configuration of a molecule, particularly the branching of its carbon skeleton,

plays a pivotal role in determining its physical properties. Among these, the boiling point is a

fundamental characteristic that influences a substance's state at a given temperature and is

crucial for purification processes like distillation. This guide provides an objective comparison of

how branching affects the boiling point of alkanes, supported by experimental data, detailed

experimental protocols, and a visual representation of the underlying principles.

The Inverse Relationship Between Branching and
Boiling Point
Alkanes are nonpolar molecules, and the primary intermolecular forces at play are the weak

London dispersion forces. The strength of these forces is directly proportional to the surface

area of the molecule. In straight-chain alkanes, the linear structure allows for a larger surface

area and more points of contact between adjacent molecules. This leads to stronger London

dispersion forces, which require more energy (in the form of heat) to overcome, resulting in a

higher boiling point.[1][2][3]
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Conversely, as the degree of branching in an alkane isomer increases, the molecule becomes

more compact and spherical.[1][4] This reduction in surface area limits the points of contact

between molecules, thereby weakening the London dispersion forces.[1][2][3] Consequently,

less energy is needed to separate the molecules and transition from the liquid to the gaseous

phase, leading to a lower boiling point.[1][2][4]

Comparative Boiling Point Data of Alkane Isomers
The following tables summarize the boiling points of various alkane isomers, clearly

demonstrating the trend of decreasing boiling point with increased branching.

Table 1: Boiling Points of Pentane (C₅H₁₂) Isomers[2][4][5]

Isomer Structure Boiling Point (°C)

n-Pentane CH₃(CH₂)₃CH₃ 36.1

Isopentane (2-Methylbutane) CH₃CH(CH₃)CH₂CH₃ 27.7

Neopentane (2,2-

Dimethylpropane)
C(CH₃)₄ 9.5

Table 2: Boiling Points of Hexane (C₆H₁₄) Isomers[6][7][8][9]

Isomer Structure Boiling Point (°C)

n-Hexane CH₃(CH₂)₄CH₃ 69

2-Methylpentane CH₃CH(CH₃)(CH₂)₂CH₃ 60.3

3-Methylpentane CH₃CH₂CH(CH₃)CH₂CH₃ 63.3

2,2-Dimethylbutane (CH₃)₃CCH₂CH₃ 49.7

2,3-Dimethylbutane (CH₃)₂CHCH(CH₃)₂ 58

Table 3: Boiling Points of Heptane (C₇H₁₆) Isomers[10][11][12]
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Isomer Structure Boiling Point (°C)

n-Heptane CH₃(CH₂)₅CH₃ 98.4

2-Methylhexane CH₃CH(CH₃)(CH₂)₃CH₃ 90.0

3-Methylhexane CH₃CH₂CH(CH₃)(CH₂)₂CH₃ 92.0

2,2-Dimethylpentane (CH₃)₃C(CH₂)₂CH₃ 79.2

2,3-Dimethylpentane (CH₃)₂CHCH(CH₃)CH₂CH₃ 89.8

2,4-Dimethylpentane (CH₃)₂CHCH₂CH(CH₃)₂ 80.5

3,3-Dimethylpentane CH₃CH₂C(CH₃)₂CH₂CH₃ 86.1

3-Ethylpentane (CH₃CH₂)₃CH 93.5

2,2,3-Trimethylbutane (CH₃)₃CCH(CH₃)₂ 80.9

Table 4: Boiling Points of Octane (C₈H₁₈) Isomers[13][14][15][16]
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Isomer Structure Boiling Point (°C)

n-Octane CH₃(CH₂)₆CH₃ 125.7

2-Methylheptane CH₃CH(CH₃)(CH₂)₄CH₃ 117.6

3-Methylheptane CH₃CH₂CH(CH₃)(CH₂)₃CH₃ 118.9

4-Methylheptane CH₃(CH₂)₂CH(CH₃)(CH₂)₂CH₃ 117.7

2,2-Dimethylhexane (CH₃)₃C(CH₂)₃CH₃ 106.8

2,3-Dimethylhexane (CH₃)₂CHCH(CH₃)(CH₂)₂CH₃ 115.6

2,4-Dimethylhexane
(CH₃)₂CHCH₂CH(CH₃)CH₂CH

₃
109.4

2,5-Dimethylhexane (CH₃)₂CH(CH₂)₂CH(CH₃)₂ 109.1

3,3-Dimethylhexane CH₃CH₂C(CH₃)₂(CH₂)₂CH₃ 112.0

3,4-Dimethylhexane
CH₃CH₂CH(CH₃)CH(CH₃)CH₂

CH₃
117.8

2,2,4-Trimethylpentane

(Isooctane)
(CH₃)₃CCH₂CH(CH₃)₂ 99.2

Experimental Protocols: Micro Boiling Point
Determination
For the precise determination of alkane boiling points, especially when dealing with small

sample volumes, the micro boiling point method using a Thiele tube is a standard and reliable

technique.

Materials:

Thiele tube

Heating oil (mineral oil or silicone oil)

Thermometer (-10 to 150 °C range)
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Capillary tubes (sealed at one end)

Small test tube or fusion tube

Rubber band or wire to attach the test tube to the thermometer

Heating source (Bunsen burner or heating mantle)

Stand and clamp

Procedure:

Sample Preparation: Add a few drops of the alkane sample into the small test tube or fusion

tube, filling it to a depth of about 1-2 cm.

Capillary Tube Insertion: Place a capillary tube, with its sealed end pointing upwards, into the

sample in the test tube.

Apparatus Assembly: Attach the test tube to the thermometer using a rubber band or wire,

ensuring the bottom of the test tube is level with the thermometer bulb.

Thiele Tube Setup: Clamp the Thiele tube to a stand and fill it with heating oil until the side

arm is about two-thirds full.

Immersion: Carefully immerse the thermometer and the attached test tube into the oil in the

Thiele tube, ensuring the sample is below the oil level. The open end of the test tube should

be above the oil.

Heating: Gently heat the side arm of the Thiele tube with a small flame or a heating mantle.

The shape of the Thiele tube facilitates convection currents, ensuring uniform heating of the

oil.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube. This is due to the expansion of the air trapped inside and the increasing

vapor pressure of the sample.

Boiling Point Determination: Continue heating until a rapid and continuous stream of bubbles

is observed. At this point, remove the heat source and allow the apparatus to cool slowly.
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Recording the Boiling Point: The stream of bubbles will slow down and eventually stop as the

apparatus cools. The boiling point is the temperature at which the liquid just begins to be

drawn back into the capillary tube. Record this temperature.[17][18][19]

Logical Relationship Diagram
The following diagram illustrates the relationship between molecular structure, intermolecular

forces, and the resulting boiling point of alkanes.
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[https://www.benchchem.com/product/b12653973/docs#the-impact-of-branching-on-the-
boiling-points-of-alkanes-a-comparative-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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